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Compound of Interest

Compound Name: JNJ-54119936

Cat. No.: B10825128

Technical Support Center: JNJ-54119936

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) for working
with INJ-54119936, a potent and selective RORC (Retinoic Acid-Related Orphan Receptor C)
inverse agonist.

Frequently Asked Questions (FAQSs)
Q1: What is INJ-54119936 and what is its primary target?

Al: INJ-54119936 is a chemical probe and a potent RORC inverse agonist with a dissociation
constant (Kd) of 5.3 nM.[1] RORC is a nuclear hormone receptor that acts as a key
transcription factor in the development of Th17 cells and the production of pro-inflammatory
cytokines like IL-17A, IL-17F, and IL-22.[1]

Q2: What are the basic chemical properties of INJ-541199367
A2: The key chemical properties of INJ-54119936 are summarized in the table below.
Q3: How should I store INJ-541199367?

A3: INJ-54119936 should be stored as a dry powder or as a DMSO stock solution at -20°C.[1]
To maintain compound integrity, it is highly recommended to aliquot DMSO stock solutions into
single-use volumes to avoid repeated freeze-thaw cycles.[1]
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Q4: In what solvent is INJ-54119936 soluble?

A4: INJ-54119936 is soluble in dimethyl sulfoxide (DMSO) up to a concentration of 10 mM.[1]
Its solubility in agueous solutions is low, which can lead to precipitation when diluting DMSO
stock solutions into aqueous buffers or cell culture media.

Troubleshooting Guide: Preventing Precipitation in
Aqueous Solutions

A common challenge encountered when working with hydrophobic compounds like JNJ-
54119936 is its precipitation upon dilution from a DMSO stock into an aqueous medium. This
"crashing out" occurs because the compound's solubility limit is exceeded as the percentage of
DMSO decreases.

Issue: Immediate or delayed precipitation of INJ-54119936 in my aqueous experimental buffer
or cell culture medium.

Below is a troubleshooting workflow to diagnose and resolve this issue.
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Caption: Troubleshooting workflow for INJ-54119936 precipitation.
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Detailed Explanations and Recommendations:
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Potential Cause

Explanation

Recommended Solution

High Final Concentration

The final concentration of INJ-
54119936 exceeds its
solubility limit in the aqueous

medium.

Decrease the final working
concentration. It is advisable to
perform a solubility test to
determine the maximum
soluble concentration in your

specific medium.[2]

Rapid Dilution / Solvent Shock

Adding a concentrated DMSO
stock directly and quickly to a
large volume of aqueous
medium causes a rapid
change in solvent polarity,
leading to the compound

"crashing out".[3]

Perform a "reverse dilution".[3]
Add the small volume of your
DMSO stock dropwise into the
full volume of your pre-
warmed, gently vortexing
aqueous buffer or medium.
This allows for rapid dispersion
and minimizes localized high
concentrations of the
compound in a low-DMSO

environment.

Low Final DMSO

Concentration

While high DMSO
concentrations can be toxic to
cells, a very low final
concentration may not be
sufficient to keep the

compound in solution.

For cell-based assays, the final
DMSO concentration should
typically be kept below 0.5%,
and ideally below 0.1%.[2] If
precipitation is a persistent
issue, a slightly higher but still
non-toxic final DMSO
concentration might be
necessary. Always include a
vehicle control with the same
final DMSO concentration in

your experiments.

Temperature of Medium

The solubility of many
compounds, including JNJ-
54119936, can be lower in
cold solutions.

Always use pre-warmed (e.g.,
37°C) cell culture media or
experimental buffers for
dilutions.[2][3]
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) If possible, test the solubility in
Components of complex media ]
o a simpler buffer (e.g., PBS)
) ) ] (e.g., salts, proteins in serum) ) )
Interaction with Media ) ) ) first. When using serum-
can sometimes interact with o _
Components _ containing media, ensure
the compound and reduce its ) )
N thorough and immediate
solubility. o o
mixing upon dilution.

Data Presentation

~hemical and Solubili [ ] 936

Property Value Source

RORC (Retinoic Acid-Related

Target
Orphan Receptor C)
Molecular Weight 580.22 g/mol [1]
) 10 mM in 100% anhydrous
Recommended Stock Solution [1]
DMSO
-20°C (dry powder or DMSO
Storage [1]
stock)
In Vitro Assay Concentration UptoluM [1]
Human Whole Blood Assay
332 nM [1]

IC50

Experimental Protocols
Protocol: Preparation of JINJ-54119936 Working
Solutions

This protocol describes the preparation of working solutions from a 10 mM DMSO stock for use
in aqueous-based assays, such as a human whole blood assay. The key is a stepwise, reverse
dilution method to prevent precipitation.
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GNJ -54119936 Working Solution Preparation Workflov)

10 mM JNJ-54119936

in 100% DMSO Stock

Start:

[1. Thaw stock solution at room temperature.j

l

2. Prepare intermediate dilution in 100% DMSO
(e.g., 1 mM).

'

[3. Pre-warm final aqueous buffer/medium to 37°C.j

'

[4. Dispense final volume of aqueous medium into a tube.j

'

[5. Place tube on a vortex set to a gentle speed.]

6. Add required volume of intermediate DMSO stock

dropwise to the vortexing medium.

[ 7. Visually inspect for clarity. ]

Final working solution ready for immediate use.

End:

Click to download full resolution via product page

Caption: Workflow for preparing JNJ-54119936 working solutions.
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Methodology:
e Prepare 10 mM Stock Solution:

o Calculate the required mass of INJ-54119936 powder for your desired volume of 10 mM
stock solution (Molecular Weight = 580.22 g/mol ).

o Add the appropriate volume of 100% anhydrous DMSO.

o Vortex thoroughly until the compound is completely dissolved. Brief sonication may be
used if necessary.

o Aliquot into single-use volumes and store at -20°C.
e Prepare Working Solution (Example for a 1 pM final concentration with 0.1% DMSO):
o Thaw a single-use aliquot of the 10 mM stock solution at room temperature.

o Prepare an intermediate dilution (e.g., 100 uM) by diluting the 10 mM stock 1:100 in 100%
DMSO.

o Pre-warm your final aqueous buffer (e.g., PBS or cell culture medium) to 37°C.

o For a final volume of 1 mL, place 999 uL of the pre-warmed aqueous buffer into a sterile
tube.

o While gently vortexing the buffer, add 1 uL of the 100 uM intermediate stock solution
dropwise.

o Visually inspect the solution to ensure it is clear and free of precipitate.

o Use the final working solution immediately in your experiment.

Protocol: RORC-Mediated Cytokine Release in a Human
Whole Blood Assay

This protocol is a representative method for assessing the inhibitory effect of JINJ-54119936 on
cytokine production in human whole blood, a relevant cellular context for a RORC inhibitor.
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e Blood Collection: Collect fresh human whole blood from healthy donors into tubes containing
an anticoagulant (e.g., heparin).

o Compound Preparation: Prepare a series of working concentrations of JNJ-54119936 (e.g.,
from 1 nM to 1 pM) in the appropriate cell culture medium (e.g., RPMI-1640) using the
reverse dilution method described above. Ensure the final DMSO concentration is consistent
across all wells and does not exceed 0.5%.

e Assay Setup:

[¢]

In a 96-well plate, add 10 pL of each JNJ-54119936 working solution or vehicle control
(medium with the same final DMSO concentration) in triplicate.

o

Gently mix the collected whole blood by inversion and add 90 uL to each well.

[e]

Mix the plate on a shaker for 1-2 minutes.

o

Pre-incubate the plate at 37°C in a 5% CO: incubator for 1 hour.
e Stimulation:

o Prepare a stimulation cocktail to induce Th17 differentiation and IL-17 production (e.g., a
cocktail of anti-CD3/anti-CD28 antibodies, or a cytokine cocktail like IL-1[3, IL-6, and IL-
23).

o Add the stimulation cocktail to all wells except the unstimulated controls.
o Incubate for 24-72 hours at 37°C in a 5% COz2 incubator.
o Sample Collection and Analysis:
o After incubation, centrifuge the plate to pellet the blood cells.
o Carefully collect the plasma supernatant.

o Measure the concentration of IL-17A (and other relevant cytokines) in the supernatant
using a suitable immunoassay, such as ELISA or a multiplex bead-based assay.
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o Data Analysis: Calculate the IC50 value for INJ-54119936 by plotting the percentage
inhibition of IL-17A production against the log of the INJ-54119936 concentration.

Signaling Pathway Diagram

RORC plays a central role in the differentiation of T-helper 17 (Th17) cells, which are critical for
immune responses but are also implicated in autoimmune diseases. JNJ-54119936, as a
RORC inverse agonist, inhibits this pathway.

/Simplified RORC Signaling Pathway in Th17 DifferentiatioE

( IL-6, IL-23, TGF-B)

JNJ-54119936

induce expression

RORC
(Transcription Factor)

promote transcription
IL-17A, IL-17F, IL-22
(Pro-inflammatory Cytokines)

:

Inflammation & T

Autoimmunity

Click to download full resolution via product page

Caption: RORC signaling pathway in Th17 cell differentiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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